Cas no 2229137-33-9 (1-2-(4-methoxy-3-methylphenyl)ethylcyclopropan-1-ol)

1-2-(4-Methoxy-3-methylphenyl)ethylcyclopropan-1-ol is a cyclopropane derivative featuring a methoxy- and methyl-substituted phenyl group. This compound is of interest in synthetic and medicinal chemistry due to its unique structural framework, which combines an aromatic moiety with a strained cyclopropane ring. The presence of the hydroxyl group enhances its potential as an intermediate for further functionalization, enabling the synthesis of more complex molecules. Its well-defined stereochemistry and stability under standard conditions make it suitable for applications in pharmaceutical research, particularly in the development of bioactive compounds. The compound's purity and consistent performance are critical for reproducible results in experimental settings.
1-2-(4-methoxy-3-methylphenyl)ethylcyclopropan-1-ol structure
2229137-33-9 structure
Product Name:1-2-(4-methoxy-3-methylphenyl)ethylcyclopropan-1-ol
CAS No:2229137-33-9
MF:C13H18O2
MW:206.280824184418
CID:6390527
PubChem ID:165617826
Update Time:2025-05-25

1-2-(4-methoxy-3-methylphenyl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-2-(4-methoxy-3-methylphenyl)ethylcyclopropan-1-ol
    • 1-[2-(4-methoxy-3-methylphenyl)ethyl]cyclopropan-1-ol
    • 2229137-33-9
    • EN300-1806396
    • Inchi: 1S/C13H18O2/c1-10-9-11(3-4-12(10)15-2)5-6-13(14)7-8-13/h3-4,9,14H,5-8H2,1-2H3
    • InChI Key: KVOHTGBINYSCJD-UHFFFAOYSA-N
    • SMILES: OC1(CCC2C=CC(=C(C)C=2)OC)CC1

Computed Properties

  • Exact Mass: 206.130679813g/mol
  • Monoisotopic Mass: 206.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29.5Ų

1-2-(4-methoxy-3-methylphenyl)ethylcyclopropan-1-ol Pricemore >>

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1-2-(4-methoxy-3-methylphenyl)ethylcyclopropan-1-ol Related Literature

Additional information on 1-2-(4-methoxy-3-methylphenyl)ethylcyclopropan-1-ol

Comprehensive Overview of 1-2-(4-methoxy-3-methylphenyl)ethylcyclopropan-1-ol (CAS No. 2229137-33-9)

1-2-(4-methoxy-3-methylphenyl)ethylcyclopropan-1-ol (CAS No. 2229137-33-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This cyclopropane derivative, characterized by its unique methoxy and methylphenyl functional groups, exhibits intriguing physicochemical properties that make it a subject of ongoing research. Its molecular structure, featuring a cyclopropan-1-ol core, contributes to its stability and reactivity, enabling diverse applications in pharmaceutical intermediates and fine chemical synthesis.

In recent years, the demand for cyclopropane derivatives like 1-2-(4-methoxy-3-methylphenyl)ethylcyclopropan-1-ol has surged due to their role in drug discovery. Researchers are particularly interested in its potential as a building block for bioactive molecules targeting neurological and metabolic disorders. The compound's methoxy group enhances its lipophilicity, a critical factor in drug design for improving membrane permeability. Concurrently, its methylphenyl moiety offers steric and electronic modulation, which is valuable in structure-activity relationship (SAR) studies.

The synthesis of 1-2-(4-methoxy-3-methylphenyl)ethylcyclopropan-1-ol involves multi-step organic reactions, including cyclopropanation and selective oxidation. Advanced techniques such as asymmetric catalysis and green chemistry approaches are being explored to optimize its production. Environmental sustainability is a key focus, aligning with the global push for green synthesis methods. This compound's compatibility with biodegradable solvents and catalytic systems further underscores its relevance in eco-friendly industrial processes.

From an analytical perspective, CAS No. 2229137-33-9 is characterized using techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure high purity and precise structural confirmation, which are essential for its applications in high-value chemicals. The compound's stability under various pH and temperature conditions has also been investigated, making it suitable for formulations requiring long shelf lives.

In the context of user-searched trends, queries such as "applications of cyclopropane derivatives in medicine" and "sustainable synthesis of methoxy-phenyl compounds" reflect growing interest in this niche. Additionally, the rise of AI-driven drug discovery has spotlighted compounds like 1-2-(4-methoxy-3-methylphenyl)ethylcyclopropan-1-ol as candidates for virtual screening and molecular docking studies. Its structural features align well with machine learning models predicting drug-likeness and bioavailability.

Looking ahead, the versatility of 1-2-(4-methoxy-3-methylphenyl)ethylcyclopropan-1-ol positions it as a promising candidate for interdisciplinary research. Whether in pharmaceutical innovation or material science advancements, its unique properties continue to inspire novel applications. As regulatory frameworks evolve to favor safer and more sustainable chemicals, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.

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